Cas no 81945-73-5 (1H-Pyrazol-1-ol)

1H-Pyrazol-1-ol structure
1H-Pyrazol-1-ol structure
Product Name:1H-Pyrazol-1-ol
CAS No:81945-73-5
MF:C3H4N2O
MW:84.07666015625
MDL:MFCD11850516
CID:822746
PubChem ID:3016733
Update Time:2024-10-27

1H-Pyrazol-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-1-ol
    • 1-Hydroxy-1H-pyrazole
    • 1-hydroxypyrazole
    • 1H-Pyrazole,1-hydroxy
    • 1-hydroxy-1,2-diazole
    • EINECS 257-808-3
    • hydroxypyrazole
    • N-hydroxypyrazole
    • Pyrazol-1-ol
    • 1H-Pyrazole, 1-hydroxy-
    • diazole 1-oxide
    • pyrazole-1-ol
    • QVCIPIYWPSPRFA-UHFFFAOYSA-N
    • 2689AC
    • WT81937
    • AK115932
    • AB0072781
    • InChI=1/C3H4N2O/c6-5-3-1-2-4-5/h1-3,6
    • Z2218555784
    • 1-Hydroxy-1H-pyrazole (ACI)
    • MDL： MFCD11850516
    • Inchi： 1S/C3H4N2O/c6-5-3-1-2-4-5/h1-3,6H
    • InChI Key： QVCIPIYWPSPRFA-UHFFFAOYSA-N
    • SMILES： ON1C=CC=N1

Computed Properties

  • Exact Mass: 84.03240
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38

Experimental Properties

  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 74 ºC
  • Boiling Point: 242.3±23.0 ºC (760 Torr),
  • Flash Point: 100.3±22.6 ºC,
  • Solubility: Dissolution (84.9 g/l) (25 º C),
  • PSA: 38.05000
  • LogP: 0.12040

1H-Pyrazol-1-ol Security Information

1H-Pyrazol-1-ol Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1H-Pyrazol-1-ol Production Method

Production Method 1

145162-47-6 145162-47-6
81945-73-5 81945-73-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Trimethylsilyl iodide Solvents: Chloroform
Reference
Preparation of 1-hydroxypyrazoles and 1-hydroxy-1,2,3-triazoles by dealkylation of pyrazole and triazole N-oxides
Begtrup, Mikael; Vedsoe, Per, Acta Chemica Scandinavica, 1996, 50(6), 549-555

Production Method 2

288-13-1 288-13-1
81945-73-5 81945-73-5
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Ethyl acetate
Reference
Preparation of N-hydroxyazoles by oxidation of azoles
Begtrup, Mikael; Vedsoe, Per, Journal of the Chemical Society, 1995, (3), 243-7

Production Method 3

288-13-1 288-13-1
81945-73-5 81945-73-5
Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  Potassium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Toluene
Reference
Identification of quinoxalin-2(1H)-one derivatives as a novel class of multifunctional aldose reductase inhibitors
Hao, Xin; Qin, Xiangyu; Zhang, Xin; Ma, Bing; Qi, Gang; et al, Future Medicinal Chemistry, 2019, 11(23), 2989-3004

Production Method 4

288-13-1 288-13-1
81945-73-5 81945-73-5
Reaction Conditions
Reference
Preparation of N-hydroxypyrazoles
, Federal Republic of Germany, , ,

Production Method 5

288-13-1 288-13-1
81945-73-5 81945-73-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran
1.2 Reagents: Benzoyl peroxide Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1-hydroxypyrazole by oxidation of pyrazole
Reuther, Wolfgang; Baus, Ulf, Liebigs Annalen, 1995, (8), 1563-6

Production Method 6

288-13-1 288-13-1
81945-73-5 81945-73-5
Reaction Conditions
Reference
Partial Agonists and Subunit Selectivity at NMDA Receptors
Risgaard, Rune; Hansen, Kasper B.; Clausen, Rasmus P., Chemistry - A European Journal, 2010, 16(47), 13910-13918

Production Method 7

3355-28-0 3355-28-0
81945-73-5 81945-73-5
Reaction Conditions
Reference
Electrochemical preparation of alkoxyacetic acids
, Federal Republic of Germany, , ,

1H-Pyrazol-1-ol Raw materials

1H-Pyrazol-1-ol Preparation Products

1H-Pyrazol-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:81945-73-5)1-Hydroxy-1H-pyrazole
Order Number:A10011
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:57
Price ($):153.0/376.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81945-73-5)1-Hydroxy-1H-pyrazole
A10011
Purity:99%/99%
Quantity:10g/25g
Price ($):153.0/376.0
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